Cas no 84283-04-5 (1,2-Benzenedicarboxylic acid, monodocosyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, monodocosyl ester
• CAS No: 84283-04-5
• MF: C₃₀H₄₉O₄
• MW: 473.707669973373
• CID: 667432
• PubChem ID: 71414680
• Update Time: 2025-04-19

1,2-Benzenedicarboxylic acid, monodocosyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, monodocosyl ester
• 2-docosoxycarbonylbenzoate
• DTXSID40834124
• 2-[(Docosyloxy)carbonyl]benzoate
• 84283-04-5

• Inchi： 1S/C30H50O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23-26-34-30(33)28-25-22-21-24-27(28)29(31)32/h21-22,24-25H,2-20,23,26H2,1H3,(H,31,32)/p-1
• InChI Key： FZZDDDNEJNJTID-UHFFFAOYSA-M
• SMILES： O(C(C1C=CC=CC=1C(=O)[O-])=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 473.36308504g/mol
• Monoisotopic Mass: 473.36308504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 23
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters